Cas no 34155-92-5 (1-(but-3-yn-1-yl)-3,5-dimethoxybenzene)

• Product Name: 1-(but-3-yn-1-yl)-3,5-dimethoxybenzene
• CAS No: 34155-92-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6256003
• PubChem ID: 85786687
• Update Time: 2025-10-29

1-(but-3-yn-1-yl)-3,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-3,5-dimethoxybenzene
• 34155-92-5
• EN300-1818838

• Inchi： 1S/C12H14O2/c1-4-5-6-10-7-11(13-2)9-12(8-10)14-3/h1,7-9H,5-6H2,2-3H3
• InChI Key： MASRLEYYPNMYPS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CCC#C)OC

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(but-3-yn-1-yl)-3,5-dimethoxybenzene

Chemical Profile of 1-(but-3-yn-1-yl)-3,5-dimethoxybenzene (CAS No. 34155-92-5)

1-(but-3-yn-1-yl)-3,5-dimethoxybenzene, identified by the chemical identifier CAS No. 34155-92-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a butynyl group and two methoxy substituents on a benzene ring, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of a terminal alkyne functionality makes it a versatile intermediate for further functionalization, while the methoxy groups introduce electronic and steric effects that can influence reactivity and binding affinity.

The synthesis of 1-(but-3-yn-1-yl)-3,5-dimethoxybenzene typically involves the coupling of propargyl bromide with a dimethoxyphenol derivative, often facilitated by palladium-catalyzed cross-coupling reactions. Such methodologies highlight the compound's utility in constructing more complex molecular architectures. Recent advances in catalytic systems have improved the efficiency and selectivity of these reactions, making it feasible to produce 1-(but-3-yn-1-yl)-3,5-dimethoxybenzene on a larger scale with minimal byproducts.

In the context of pharmaceutical research, the structural motif of 1-(but-3-yn-1-yl)-3,5-dimethoxybenzene is of particular interest due to its resemblance to natural products and bioactive molecules. The combination of an alkyne and methoxy groups can mimic key pharmacophores found in therapeutic agents, suggesting potential applications in the design of novel drugs. For instance, derivatives of this compound have been explored as precursors for kinase inhibitors and antimicrobial agents, where the alkyne can be further modified to enhance binding interactions with biological targets.

Recent studies have demonstrated the utility of 1-(but-3-yn-1-yl)-3,5-dimethoxybenzene in material science as well. Its conjugated system and aromaticity make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The methoxy groups can serve as anchoring points for surface functionalization, improving film formation and device performance. Furthermore, the alkyne functionality allows for further chemical modifications that could tailor electronic properties for specific applications.

The spectroscopic and analytical characterization of 1-(but-3-yn-1-yl)-3,5-dimethoxybenzene has been extensively studied to elucidate its structural features. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals corresponding to the aromatic protons, methoxy groups, and alkyne moiety. Mass spectrometry confirms the molecular weight and fragmentation patterns consistent with its proposed structure. These analytical techniques are crucial for ensuring the purity and identity of the compound prior to further use in synthetic or biological assays.

In summary, 1-(but-3-yn-1-yl)-3,5-dimethoxybenzene (CAS No. 34155-92-5) represents a valuable building block in both pharmaceutical and materials chemistry. Its unique structural features offer opportunities for diverse applications, from drug discovery to advanced materials. As research continues to uncover new methodologies for functionalizing this compound, its importance is likely to grow further. The ongoing exploration of its synthetic possibilities and biological potential underscores its significance as a chemical entity worthy of continued study.